Cas no 21991-00-4 ([1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester)
[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester
- [1,1'-BIPHENYL] 3,5-DICARBOXYLIC ACID DEMETHYL ESTER
- dimethyl 5-phenylbenzene-1,3-dicarboxylate
- (1,1'-biphenyl)-3,5-dicarboxylic acid,dimethyl ester
- biphenyl-3,5-dicarboxylic acid dimethyl ester
- dimethyl 5-phenylisophthalate
- I11743
- dimethyl biphenyl-3,5-dicarboxylate
- 21991-00-4
- SCHEMBL7823750
- DTXSID30401607
- [1,1'-Biphenyl]3,5-dicarboxylic acid demethyl ester
- GVLNGQSSXSIUGH-UHFFFAOYSA-N
- AKOS005266189
- dimethyl 5-phenylbenzene-1, 3-dicarboxylate
- J-014397
- AC-12341
- Dimethyl [1,1'-biphenyl]-3,5-dicarboxylate
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- Inchi: 1S/C16H14O4/c1-19-15(17)13-8-12(11-6-4-3-5-7-11)9-14(10-13)16(18)20-2/h3-10H,1-2H3
- InChI Key: GVLNGQSSXSIUGH-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 270.08900
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 2.92680
[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Customs Data
- HS CODE:2917399090
- Customs Data:
China Customs Code:
2917399090Overview:
2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
21991-00-4 ([1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester) Related Products
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- 93-58-3(Methyl benzoate)
- 99-75-2(Methyl p-Toluate)
- 1459-93-4(Dimethyl isophthalate)
- 52178-50-4(Methyl 3-formylbenzoate)
- 1877-71-0(Monomethyl Isophthalate)
- 120-61-6(Dimethyl terephthalate)
- 99-36-5(Methyl 3-methylbenzoate)